Cas no 18527-21-4 ((4-fluorophenylthio)acetonitrile)

(4-fluorophenylthio)acetonitrile structure

18527-21-4 structure

Product Name:(4-fluorophenylthio)acetonitrile

CAS No:18527-21-4

MF:C₈H₆FNS

MW:167.203343868256

MDL:MFCD00179342

CID:87965

PubChem ID:581375

Update Time:2025-04-18

(4-fluorophenylthio)acetonitrile Chemical and Physical Properties

Names and Identifiers

- (4-fluorophenylthio)acetonitrile
- 2-(4-fluorophenyl)sulfanylacetonitrile
- p-Fluorphenylthio-acetonitril
- 2-[(4-FLUOROPHENYL)THIO]ACETONITRILE
- ((4-Fluorophenyl)sulfanyl)acetonitrile
- 2-(4-fluorophenyl)sulfanylethanenitrile
- 2-(4-Fluorophenylthio)acetonitrile97%
- 2-(4-Fluorophenylthio)acetonitrile 97%
- 18527-21-4
- Z16034822
- HMS554C06
- AKOS000216994
- BJFLSPRQCMQITC-UHFFFAOYSA-N
- 2-((4-Fluorophenyl)thio)acetonitrile
- 2-(4-fluorophenylthio)acetonitrile
- EN300-15444
- 2-[(4-fluorophenyl)sulfanyl]acetonitrile
- 2-(4-luorophenyl)sulanylacetonitrile
- MFCD00179342
- Acetonitrile,2-[(4-fluorophenyl)thio]-
- A812940
- Maybridge1_004450
- SCHEMBL7952409
- FT-0604774
- CS-0235254
- CCG-41711
- DTXSID40342390
- SR-01000631767-1
- CHEBI:194801
- ALBB-019436
- acetonitrile, [(4-fluorophenyl)thio]-
- DB-017601
- G71111
- MDL： MFCD00179342
- Inchi： 1S/C8H6FNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,6H2
- InChI Key： BJFLSPRQCMQITC-UHFFFAOYSA-N
- SMILES： S(CC#N)C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 167.02000
Monoisotopic Mass: 167.020498
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 49.1

Experimental Properties

Color/Form: Uncertain
Density: 1.23
Melting Point: 32 °C
Boiling Point: 265.2 °C at 760 mmHg
Flash Point: 114.2 °C
Refractive Index: 1.541
PSA: 49.09000
LogP: 2.44138
Solubility: Uncertain

(4-fluorophenylthio)acetonitrile Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Risk Phrases：R20/21/22
Packing Group：III
Safety Term：6.1
Packing Group：III
Hazard Level：6.1

(4-fluorophenylthio)acetonitrile Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4-fluorophenylthio)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	006344-1g	4-Fluorophenylthio)acetonitrile	18527-21-4	97%	1g	￡29.00	2022-03-01
Alichem	A019108032-100g	2-((4-Fluorophenyl)thio)acetonitrile	18527-21-4	95%	100g	$806.78	2023-09-02
Enamine	EN300-15444-50mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	50mg	$19.0	2023-09-25
Enamine	EN300-15444-100mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	100mg	$19.0	2023-09-25
Enamine	EN300-15444-250mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	250mg	$23.0	2023-09-25
Enamine	EN300-15444-500mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	500mg	$37.0	2023-09-25
Enamine	EN300-15444-1000mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	1000mg	$47.0	2023-09-25
Enamine	EN300-15444-2500mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	2500mg	$105.0	2023-09-25
Enamine	EN300-15444-5000mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	5000mg	$199.0	2023-09-25
Enamine	EN300-15444-10000mg	2-[(4-fluorophenyl)sulfanyl]acetonitrile	18527-21-4	95.0%	10000mg	$393.0	2023-09-25

(4-fluorophenylthio)acetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18527-21-4)(4-fluorophenylthio)acetonitrile

Order Number:A812940

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):225.0

Email:sales@amadischem.com

Product Official Link

(4-fluorophenylthio)acetonitrile Related Literature

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3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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